molecular formula C16H16O2 B8419146 4-Methoxy-3,4'-dimethylbenzophenone

4-Methoxy-3,4'-dimethylbenzophenone

Cat. No.: B8419146
M. Wt: 240.30 g/mol
InChI Key: ADJSCMQXCLCSEH-UHFFFAOYSA-N
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Description

4-Methoxy-3,4'-dimethylbenzophenone is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H16O2

Molecular Weight

240.30 g/mol

IUPAC Name

(4-methoxy-3-methylphenyl)-(4-methylphenyl)methanone

InChI

InChI=1S/C16H16O2/c1-11-4-6-13(7-5-11)16(17)14-8-9-15(18-3)12(2)10-14/h4-10H,1-3H3

InChI Key

ADJSCMQXCLCSEH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)OC)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

p-Toluoyl chloride (15.5g, 0.10 mole) is added dropwise at room temperature over a 1 hour period to a mixture of o-methylanisole (15.3 g, 0.125 mole) and aluminum chloride (AlCl3, 37.3g, 0.28 mole) in carbon disulfide (CS2, 50 ml) in a flask fitted with a stirrer, addition funnel, drying tube and reflux condenser. The reaction mixture is then refluxed for 1 hour, cooled and the carbon disulfide removed in vacuo. The residue is then slurried in methylene chloride and poured into 400 g of cracked ice containing 20 ml of concentrated hydrochloric acid. This mixture is then transferred to a separatory funnel and extracted with additional methylene chloride (3 × 15 ml) and the methylene chloride extract dried (anhydrous MgSO4) prior to concentrating in vacuo. The residue was then triturated with benzene. The benzene extract is then diluted with hexane which results in precipitation of 2.5 g. of product (10%), m.p. 73°-5°C.
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